Cas no 1451391-15-3 (4-Bromo-2,5-bifluorophenylboronic acid pinacol ester)

4-Bromo-2,5-bifluorophenylboronic acid pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its bifluorinated aromatic structure enhances reactivity and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex biaryl systems. The pinacol ester group ensures improved stability and handling compared to free boronic acids, reducing hydrolysis risks. This compound is particularly useful in pharmaceutical and materials science research, where precise functionalization of aromatic frameworks is required. Its bromo substituent further allows for additional derivatization, expanding synthetic utility. Suitable for use under inert conditions, it offers consistent performance in demanding coupling reactions.
4-Bromo-2,5-bifluorophenylboronic acid pinacol ester structure
1451391-15-3 structure
Product Name:4-Bromo-2,5-bifluorophenylboronic acid pinacol ester
CAS No:1451391-15-3
MF:C12H14BBrF2O2
MW:318.950
MDL:MFCD16996397
CID:4552400
PubChem ID:72221213
Update Time:2025-06-07

4-Bromo-2,5-bifluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2,5-bifluorophenylboronic acid pinacol ester
    • 2-(4-Bromo-2,5-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • BIC39115
    • CS-0189745
    • 4-Bromo-2,5-difluorophenylboronic acid pinacol ester
    • MFCD16996397
    • 1451391-15-3
    • AKOS027425638
    • 2-(4-bromo-2,5-difluoro-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • D71794
    • MB20666
    • MDL: MFCD16996397
    • Inchi: InChI=1S/C12H14BBrF2O2/c1-11(2)12(3,4)18-13(17-11)7-5-10(16)8(14)6-9(7)15/h5-6H,1-4H3
    • InChI Key: XTPXMGSPEANYDN-UHFFFAOYSA-N
    • SMILES: CC1(C)C(C)(C)OB(C2=C(C=C(C(=C2)F)Br)F)O1

Computed Properties

  • Exact Mass: 318.02383g/mol
  • Monoisotopic Mass: 318.02383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

4-Bromo-2,5-bifluorophenylboronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB516510-5 g
4-Bromo-2,5-bifluorophenylboronic acid pinacol ester, 95%; .
1451391-15-3 95%
5g
€326.70 2023-04-17
abcr
AB516510-10 g
4-Bromo-2,5-bifluorophenylboronic acid pinacol ester, 95%; .
1451391-15-3 95%
10g
€520.60 2023-04-17
abcr
AB516510-25 g
4-Bromo-2,5-bifluorophenylboronic acid pinacol ester, 95%; .
1451391-15-3 95%
25g
€973.80 2023-04-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B58910-1g
4-Bromo-2,5-bifluorophenylboronic acid pinacol ester
1451391-15-3 95%
1g
¥750.0 2022-04-28
TRC
B802615-50mg
4-Bromo-2,5-bifluorophenylboronic Acid Pinacol Ester
1451391-15-3
50mg
$ 50.00 2022-06-06
TRC
B802615-100mg
4-Bromo-2,5-bifluorophenylboronic Acid Pinacol Ester
1451391-15-3
100mg
$ 65.00 2022-06-06
TRC
B802615-500mg
4-Bromo-2,5-bifluorophenylboronic Acid Pinacol Ester
1451391-15-3
500mg
$ 115.00 2022-06-06
Aaron
AR00PJBR-1g
2-(4-Bromo-2,5-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1451391-15-3 95%
1g
$181.00 2025-02-12
abcr
AB516510-5g
4-Bromo-2,5-bifluorophenylboronic acid pinacol ester, 95%; .
1451391-15-3 95%
5g
€334.70 2024-07-21
abcr
AB516510-10g
4-Bromo-2,5-bifluorophenylboronic acid pinacol ester, 95%; .
1451391-15-3 95%
10g
€530.30 2024-07-21
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